4-[[(3S)-1-[[3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine;hydrochloride

• Molecular Formula: C20H26ClF3N4O2
• Molecular Weight: 446.9 g/mol
• IUPAC Name: 4-[[(3S)-1-[[3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine;hydrochloride
• InChI: InChI=1S/C20H25F3N4O2.ClH/c21-20(22,23)17-5-3-16(4-6-17)19-24-18(29-25-19)14-27-7-1-2-15(13-27)12-26-8-10-28-11-9-26;/h3-6,15H,1-2,7-14H2;1H/t15-;/m0./s1
• InChI Key: PTRIYHLSBQMDQM-RSAXXLAASA-N
• Isomeric SMILES: C1C[C@H](CN(C1)CC2=NC(=NO2)C3=CC=C(C=C3)C(F)(F)F)CN4CCOCC4.Cl
• Canonical SMILES: C1CC(CN(C1)CC2=NC(=NO2)C3=CC=C(C=C3)C(F)(F)F)CN4CCOCC4.Cl

Description

(S)-V-0219 (hydrochloride) is a chemical compound that has garnered interest in various fields of scientific research. It is known for its unique properties and potential applications in chemistry, biology, medicine, and industry. The compound is typically used in its hydrochloride form, which enhances its solubility and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-V-0219 (hydrochloride) involves several steps, starting with the preparation of the core structure. Common synthetic routes include the use of pyridine derivatives, which are known for their pharmacological activities . The reaction conditions often involve the use of Grignard reagents, acetic anhydride, and other catalysts to achieve the desired product .

Industrial Production Methods

On an industrial scale, the production of (S)-V-0219 (hydrochloride) typically involves the reaction of metallic chlorides with sulfuric acid to produce hydrogen chloride, which is then used in the synthesis of the compound . The process is optimized to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(S)-V-0219 (hydrochloride) undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using common reducing agents.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen chloride, sulfuric acid, and various catalysts . The conditions for these reactions vary depending on the desired outcome, but they generally involve controlled temperatures and pressures.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the conditions used. For example, oxidation reactions may produce different oxidized forms of the compound, while substitution reactions can yield various substituted derivatives.

Scientific Research Applications

(S)-V-0219 (hydrochloride) has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a component in drug formulations.

Industry: Utilized in the production of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of (S)-V-0219 (hydrochloride) involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain receptors and enzymes, modulating their activity and leading to various biological effects . The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

(S)-V-0219 (hydrochloride) can be compared with other similar compounds, such as:

• Pyridine derivatives
• Dihydropyridines
• Piperidines

Uniqueness

What sets (S)-V-0219 (hydrochloride) apart from these similar compounds is its unique chemical structure and properties, which confer specific advantages in its applications. For example, its hydrochloride form enhances its solubility and stability, making it more suitable for certain industrial and medicinal applications .